Cas no 131134-77-5 ((S)-tert-Butyl 2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate)

• Product Name: (S)-tert-Butyl 2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• CAS No: 131134-77-5
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 1005196
• PubChem ID: 10264438
• Update Time: 2025-05-20

(S)-tert-Butyl 2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• Methyl(S)-1-Boc-2-piperidineacetate
• (S)-2-[(Methoxycarbonyl)methyl]piperidine-1-carboxylic acid tert-butyl ester
• (2S)-methoxycarbonylmethylpiperidine-1-carboxy
• (S)-(-)-methyl N-tert-butoxycarbonylpiperidin-2-ylacetate
• (S)-2-methoxycarbonylmethylpiperidine-1-carboxylic acid tert-butyl ester
• 1,1-dimethylethyl (2S)-2-[2-(methyloxy)-2-oxoethyl]-1-piperidinecarboxylate
• ANW-60983
• CTK8B8659
• KB-211978
• methyl (S)-N-(tert-butyloxycarbonyl)piperidin-2-ylacetate
• SureCN79593
• Methyl N-Boc-2-piperidineacetate
• 1,1-dimethylethyl(2s)-2-[2-(methyloxy)-2-oxoethyl]-1-piperidinecarboxylate
• 131134-77-5
• DTXSID20437591
• VJNWVGAZYYQKTF-JTQLQIEISA-N
• DA-18171
• (S)-2-(methoxycarbonylmethyl)piperidine-1-carboxylic acid tert-butyl ester
• SCHEMBL79593
• (S)-tert-Butyl2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• tert-butyl (S)-2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• tert-Butyl (2S)-2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate

• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(16)14-8-6-5-7-10(14)9-11(15)17-4/h10H,5-9H2,1-4H3/t10-/m0/s1
• InChI Key： VJNWVGAZYYQKTF-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(N1CCCC[C@H]1CC(=O)OC)=O

Computed Properties

• Exact Mass: 257.16279
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.062±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 55.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (S)-tert-Butyl 2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate

Recent Advances in the Study of (S)-tert-Butyl 2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate (CAS: 131134-77-5)

The compound (S)-tert-Butyl 2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate (CAS: 131134-77-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral piperidine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have focused on optimizing its synthetic routes, exploring its pharmacological properties, and investigating its potential applications in drug discovery.

One of the key advancements in the synthesis of (S)-tert-Butyl 2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate involves the use of asymmetric catalysis to achieve high enantiomeric purity. Researchers have reported improved yields and selectivity by employing novel chiral catalysts and reaction conditions. These developments are critical for scaling up production and ensuring the compound's availability for further pharmacological studies. Additionally, green chemistry approaches have been explored to minimize environmental impact during synthesis.

Pharmacological studies have revealed that (S)-tert-Butyl 2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate exhibits promising activity as a building block for protease inhibitors, particularly those targeting viral proteases. Its structural features, including the tert-butyloxycarbonyl (Boc) protecting group and the methoxycarbonyl moiety, make it a versatile scaffold for further chemical modifications. Recent in vitro studies have demonstrated its potential in inhibiting key enzymes involved in viral replication, suggesting its utility in antiviral drug development.

Furthermore, the compound's role in the synthesis of peptidomimetics has been extensively investigated. Peptidomimetics derived from (S)-tert-Butyl 2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate have shown enhanced stability and bioavailability compared to their peptide counterparts. These findings open new avenues for designing orally bioavailable drugs targeting protein-protein interactions, which are often challenging to modulate with traditional small molecules.

In conclusion, (S)-tert-Butyl 2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate (CAS: 131134-77-5) continues to be a valuable intermediate in medicinal chemistry, with ongoing research highlighting its potential in drug discovery. Future studies are expected to focus on expanding its applications, optimizing synthetic methodologies, and exploring its mechanistic roles in biological systems. The compound's versatility and pharmacological relevance make it a subject of enduring interest in the chemical biology and pharmaceutical research communities.